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Compound of Interest

Compound Name: ML162

Cat. No.: B162735

For researchers and drug development professionals utilizing the potent covalent inhibitor
ML162, ensuring its proper disposal is a critical component of laboratory safety and
environmental responsibility. While a specific Safety Data Sheet (SDS) with explicit disposal
instructions for ML162 is not readily available in the public domain, a comprehensive disposal
plan can be formulated based on its known chemical properties, its mechanism as a covalent
inhibitor, and general best practices for hazardous chemical waste management. This guide
provides essential, immediate safety and logistical information to facilitate the safe handling
and disposal of ML162.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle ML162 with appropriate
personal protective equipment (PPE), including chemical-resistant gloves (such as nitrile or
neoprene), safety goggles, and a lab coat. All handling of ML162, especially in its powdered
form, should be conducted in a certified chemical fume hood to prevent inhalation of any
airborne particles.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for ML162.
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Property Value

Molecular Weight 477.4 g/mol

Storage (Powder) -20°C for up to 3 years
Storage (in Solvent) -80°C for up to 1 year
Solubility in DMSO 95 - 100 mg/mL

Step-by-Step Disposal Procedures for ML162

The following procedures are based on general guidelines for the disposal of hazardous
chemical waste and should be adapted to comply with the specific regulations of your
institution and local authorities.

Step 1: Inactivation of ML162 (for solutions)

Given that ML162 is a reactive covalent inhibitor, a primary goal of disposal is to neutralize its
reactivity. This can be achieved by reacting it with a quenching agent.

» Prepare a Quenching Solution: A freshly prepared 1 M solution of sodium thiosulfate or a
similar mild reducing agent in an appropriate buffer (e.g., phosphate-buffered saline, PBS)
can be used.

e Reaction: In a designated chemical waste container, slowly add the ML162 solution to an
excess of the quenching solution (e.g., a 10-fold molar excess of the quenching agent to
ML162).

 Incubation: Gently swirl the mixture and allow it to react for at least one hour at room
temperature within a chemical fume hood. This process aims to covalently modify the
guenching agent, thereby inactivating the reactive functional group of ML162.

Step 2: Segregation and Collection of Waste

Proper segregation of chemical waste is crucial to prevent accidental reactions.
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o Designated Waste Container: All ML162 waste, including the inactivated solution from Step
1, contaminated consumables (e.g., pipette tips, tubes), and unused solid ML162, must be
collected in a clearly labeled, leak-proof hazardous waste container.

e Labeling: The container must be labeled as "Hazardous Waste" and clearly indicate the
contents, including "ML162 (inactivated),” the solvent used (e.g., DMSO), and the date of
accumulation.

e Incompatible Wastes: Do not mix ML162 waste with other incompatible waste streams, such
as strong acids, bases, or oxidizers.

Step 3: Disposal of Contaminated Materials

All materials that have come into contact with ML162 are considered contaminated and must
be disposed of as hazardous waste.

e Solid Waste: This includes gloves, paper towels, and other disposable labware. Place these
items in a sealed, labeled bag and then into the designated solid hazardous waste container.

o Sharps: Needles, syringes, or other sharps contaminated with ML162 should be placed in a
designated sharps container for hazardous chemical waste.

Step 4: Final Disposal by Environmental Health and Safety (EHS)

Your institution's Environmental Health and Safety (EHS) office is the final and most critical
resource for the disposal of hazardous waste.

o Contact EHS: Once your hazardous waste container is full or ready for disposal, contact your
EHS office to arrange for a pickup.

e Provide Information: Be prepared to provide detailed information about the contents of the
waste container as indicated on the label.

» Follow Institutional Protocols: Adhere strictly to your institution's specific procedures for
waste pickup and documentation.

Experimental Protocols Cited
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The disposal procedures outlined above are based on standard laboratory practices for
handling reactive small molecules. Specific experimental protocols for the inactivation of
covalent inhibitors may vary. It is recommended to consult relevant chemical literature or your
institution's chemical safety experts for any specific protocols.

ML162 Signhaling Pathway and Experimental
Workflow

ML162 induces a form of programmed cell death called ferroptosis by covalently inhibiting two
key enzymes: Glutathione Peroxidase 4 (GPX4) and Thioredoxin Reductase 1 (TXNRD1). The
inhibition of these enzymes leads to an accumulation of lipid-based reactive oxygen species
(ROS), ultimately causing cell death.

ML162 Mechanism of Action
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ML162 inhibits GPX4 and TXNRD1, leading to ferroptosis.

By adhering to these procedures and understanding the mechanism of ML162, researchers
can ensure a safe laboratory environment and responsible disposal of this potent research
compound. Always consult with your institution's safety office for guidance specific to your
location and facilities.

 To cite this document: BenchChem. [Navigating the Safe Disposal of ML162: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b162735#mI162-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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